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Compound of Interest

Compound Name: Rivularin

Cat. No.: B15602241 Get Quote

Essential Safety and Handling Guide for
Rivularin
FOR IMMEDIATE USE

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Rivularin (CAS 70028-59-0), also known as

Skullcapflavone. The following procedures are based on available chemical data and general

laboratory safety protocols. At the time of publication, a comprehensive Safety Data Sheet

(SDS) for Rivularin was not publicly available. Therefore, a conservative approach, treating the

substance as potentially hazardous, is strongly recommended.

Hazard Assessment and Chemical Properties
Rivularin is a flavone compound with recognized anticancer and anti-inflammatory properties.

While specific toxicity data is limited, its cytotoxic activity suggests it may be harmful to healthy

cells. It is a yellow powder with a melting point of 250-253 °C. It is soluble in organic solvents

such as methanol and dimethyl sulfoxide (DMSO).
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Property Value Source

CAS Number 70028-59-0 N/A

Synonym Skullcapflavone N/A

Molecular Formula C₁₈H₁₆O₇ N/A

Molecular Weight 344.32 g/mol N/A

Appearance Yellow powder N/A

Melting Point 250-253 °C N/A

Storage Temperature 2-8 °C N/A

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a comprehensive PPE protocol is mandatory to

minimize exposure.

PPE Category Required Equipment Specifications

Hand Protection Nitrile gloves

Chemical-resistant,

disposable. Change gloves

frequently and immediately if

contaminated, torn, or

punctured.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling Rivularin.

Body Protection Laboratory coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood to avoid

inhalation of dust particles.

PPE Workflow Diagram
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Preparation Handling Rivularin
Post-Handling

Enter Lab Don Laboratory Coat Don Nitrile Gloves Don Safety Glasses/Goggles Don Respirator (if needed) Work in Fume Hood Decontaminate Work Area

Doff PPE in Order:
1. Gloves

2. Goggles/Glasses
3. Coat

4. Respirator

Wash Hands Thoroughly Exit Lab

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling Rivularin.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Designate a specific area for handling Rivularin to minimize contamination.

Prepare all necessary equipment and reagents before handling the compound.

Don all required PPE as outlined in the section above.

Handling:

All weighing and manipulation of powdered Rivularin must be conducted within a

chemical fume hood to prevent inhalation of airborne particles.

Use dedicated spatulas and weighing boats.

When dissolving in solvents, add the solvent to the powder slowly to avoid splashing.

Keep containers of Rivularin closed when not in use.

Spill Response:
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Small Spills (powder): Gently cover the spill with absorbent paper towels. Moisten the

towels with a suitable solvent (e.g., methanol) to prevent dust from becoming airborne.

Carefully wipe up the material, placing the used towels in a sealed container for hazardous

waste disposal.

Small Spills (solution): Absorb the spill with inert material (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan
All waste containing Rivularin must be treated as hazardous waste.

Solid Waste:

Collect all contaminated solid waste, including used gloves, weighing boats, and

absorbent materials, in a clearly labeled, sealed hazardous waste container.

Liquid Waste:

Collect all solutions containing Rivularin in a dedicated, labeled, and sealed hazardous

waste container. Do not mix with other solvent waste streams unless approved by your

institution's EHS department.

Empty Containers:

Rinse empty containers with a suitable solvent three times. Collect the rinseate as

hazardous liquid waste. Deface the label on the empty container before disposing of it

according to your institution's guidelines for chemically contaminated glassware or

plasticware.

Disposal Workflow Diagram
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Caption: Disposal workflow for Rivularin-contaminated materials.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. All laboratory personnel must be trained in safe chemical handling

procedures and should consult their institution's Environmental Health and Safety department

for specific guidance.

To cite this document: BenchChem. [Personal protective equipment for handling Rivularin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602241#personal-protective-equipment-for-
handling-rivularin]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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